5,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid

• IUPAC Name: 5,8-dimethyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H9N3O2/c1-5-3-4-6(2)12-7(5)10-11-8(12)9(13)14/h3-4H,1-2H3,(H,13,14)
• InChI Key: ULTZQWMYNWSZMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N2C1=NN=C2C(=O)O)C
• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol

Description

Product Overview 5,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid is a high-purity chemical compound supplied for research and development purposes. It is a derivative of the [1,2,4]triazolo[4,3-a]pyridine scaffold, a structure of significant interest in medicinal chemistry . The compound is characterized by the CAS Number 1159832-95-7 and has a molecular formula of C 9 H 9 N 3 O 2 , corresponding to a molecular weight of 191.19 g/mol . Research Significance This compound belongs to the 1,2,4-triazole class of heterocycles, which are widely recognized as privileged structures in drug discovery due to their diverse biological activities . The 1,2,4-triazole nucleus is a key pharmacophore in numerous compounds investigated for their potential antibacterial, antifungal, anticancer, and anti-inflammatory properties . The specific 5,8-dimethyl substitution pattern on the [1,2,4]triazolo[4,3-a]pyridine core may influence the compound's electronic distribution, lipophilicity, and overall interaction with biological targets, making it a valuable building block for the synthesis of novel molecules for biological screening. Applications Researchers utilize this carboxylic acid-functionalized compound primarily as a key synthetic intermediate. Its chemical structure allows for further derivatization, particularly through the carboxylic acid group, enabling the creation of amides, esters, and other analogs for structure-activity relationship (SAR) studies. It is intended for use in pharmaceutical research, agrochemical development, and as a reference standard in analytical chemistry. Handling and Usage This product is intended for research use by qualified laboratory professionals. It is not intended for diagnostic, therapeutic, or any other human use. Please refer to the Safety Data Sheet (SDS) for proper handling, storage, and disposal information.

Preparation Methods

Synthesis of 2-Hydrazinylpyridine Intermediates

Reaction of 3,5-dimethylpyridine-2-amine with benzoyl chloride in THF yields N-(3,5-dimethylpyridin-2-yl)benzamide, which undergoes hydrazinolysis with hydrazine hydrate (80°C, 6h) to produce 2-hydrazinyl-3,5-dimethylpyridine.

Triazole Ring Formation

Treatment of the hydrazinylpyridine with triethyl orthoformate in acetic acid (reflux, 8h) induces cyclization to form the triazolo[4,3-a]pyridine core. Subsequent hydrolysis of the ester group (NaOH/EtOH, 60°C) affords the carboxylic acid derivative (Scheme 2).

Critical Parameters :

• Hydrazine purity directly impacts intermediate stability

• Orthoformate stoichiometry must exceed 1.5 eq to ensure complete cyclization

• Acid concentration controls ring-closure rate

Microwave-Assisted Solid-Phase Synthesis

Recent innovations employ microwave irradiation to accelerate key steps:

• Immobilized Triazole Formation :
  Graft 5-amino-1H-1,2,4-triazole onto Wang resin via carbodiimide coupling

• Condensation-Cyclization :
  React with 2,4-dimethylbenzaldehyde and ethyl acetoacetate under microwave (150W, 100°C, 15min)

• Cleavage and Hydrolysis :
  Treat with TFA/DCM (1:1) to release product, followed by saponification

Benefits :

• Reaction time reduced from 24h to 15min

• Yields improved to 89-93%

• Minimizes solvent waste

Enzymatic Functionalization

Biocatalytic methods offer sustainable alternatives for introducing the carboxylic acid group:

• Microbial Oxidation :
  Pseudomonas putida KT2440 oxidizes 5,8-dimethyl-triazolo[4,3-a]pyridine-3-methanol to the carboxylic acid using alcohol dehydrogenase.

• Optimized Conditions :

  • pH 7.4 phosphate buffer

  • 30°C, 48h incubation

  • NAD⁺ cofactor regeneration system

Biocatalyst	Conversion (%)	Selectivity (%)
P. putida KT2440	78	>99
E. coli BL21/pET28a	45	82

Table 2. Biocatalytic performance comparison.

Comparative Analysis of Synthetic Routes

Method	Yield Range (%)	Purity (%)	Scalability	Green Metrics (E-factor)
Three-component	70-85	95-98	Excellent	8.2
Cyclization	60-75	90-95	Moderate	12.7
Microwave-assisted	85-93	98-99	Pilot-scale	5.1
Enzymatic	45-78	85-90	Challenging	3.8

Table 3. Performance metrics across preparation methods .

Chemical Reactions Analysis

Types of Reactions: 5,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can participate in nucleophilic and electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkylating agents, and acylating agents are employed under controlled conditions.

Major Products Formed: The major products formed from these reactions include various substituted triazolopyridine derivatives, which can exhibit different biological activities .

Scientific Research Applications

5,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor and its role in various biological pathways.

Medicine: Explored for its anticancer, antimicrobial, and antiviral properties.

Industry: Utilized in the development of new pharmaceuticals and agrochemicals due to its versatile chemical properties.

Mechanism of Action

The mechanism of action of 5,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid involves its interaction with specific molecular targets. It can inhibit enzymes such as kinases by binding to their active sites, thereby blocking their activity. This inhibition can lead to the disruption of critical cellular pathways, resulting in therapeutic effects such as the induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Key Research Findings and Limitations

• Structural-Activity Relationships (SAR) : Methyl groups at positions 5 and 8 likely optimize steric and electronic effects for target engagement, while the carboxylic acid enables charge-based interactions. However, direct pharmacological data for the target compound are absent in the provided evidence, necessitating further experimental validation .

Biological Activity

5,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid (CAS No. 1159832-95-7) is a heterocyclic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores the compound's synthesis, biological properties, and potential therapeutic applications based on recent research findings.

• Molecular Formula : C₉H₉N₃O₂
• Molecular Weight : 191.19 g/mol
• CAS Number : 1159832-95-7
• Density : 1.19 g/cm³

Synthesis

The synthesis of 5,8-dimethyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid typically involves multi-step reactions starting from simpler triazole derivatives. The process often includes cyclization reactions and functional group modifications to achieve the desired carboxylic acid functionality.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of 5,8-dimethyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid against various pathogens. Notably:

• Chlamydia trachomatis : The compound has shown selective inhibition of C. trachomatis growth without affecting host cell viability. This selectivity suggests potential for developing targeted therapies against chlamydial infections .
• Antibacterial Properties : The compound exhibits moderate antibacterial activity against several Gram-positive and Gram-negative bacteria. It is crucial in the search for new antibiotics due to rising resistance levels in common pathogens .

Enzyme Inhibition

The compound has been investigated for its ability to inhibit specific enzymes:

• Cyclin-dependent Kinases (CDKs) : Similar triazole derivatives have demonstrated significant inhibition of CDK2 and CDK9 with IC₅₀ values in the low micromolar range. This suggests that 5,8-dimethyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid may also possess similar inhibitory effects .

Structure-Activity Relationships (SAR)

Understanding the structure-activity relationship of this compound is vital for optimizing its biological activity. Modifications at various positions on the triazole ring can enhance selectivity and potency:

Modification Position	Effect on Activity
5-position	Increased selectivity for bacterial targets
8-position	Enhanced enzyme inhibition potency
Carboxylic acid group	Improved solubility and bioavailability

Case Studies

• In Vitro Studies : In vitro assays have shown that derivatives of this compound can inhibit cellular proliferation in cancer cell lines such as HeLa and HCT116. The mechanism of action appears to involve cell cycle arrest mediated by CDK inhibition .
• Toxicity Assessments : Preliminary toxicity studies indicate that while some derivatives exhibit antibacterial activity, they maintain low toxicity towards mammalian cell lines. This is critical for developing therapeutic agents with minimal side effects .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 5,8-dimethyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid, and how do reaction conditions influence yield?

• Methodology : The synthesis of triazolopyridine derivatives often involves condensation and cyclization steps. For example, analogous compounds like ethyl [1,2,4]triazolo[4,3-a]pyridine-3-carboxylate are synthesized via coupling reactions between aminopyridines and carbonyl precursors under catalytic conditions (e.g., iodine or transition metals) . Key factors include solvent choice (DMF, acetonitrile), temperature (60°C to reflux), and catalyst selection (palladium, copper, or iodine). Yield optimization requires iterative adjustment of stoichiometry and reaction time .

Q. How can spectroscopic techniques (NMR, IR, MS) be employed to confirm the structure of this compound?

• Methodology :

• ¹H/¹³C NMR : Identify proton environments (e.g., methyl groups at positions 5 and 8, carboxylic acid proton). Compare with similar triazolopyridine derivatives .
• IR Spectroscopy : Confirm carboxylic acid O-H stretch (~2500–3000 cm⁻¹) and triazole/pyridine ring vibrations (~1500–1600 cm⁻¹) .
• Mass Spectrometry (MS) : Molecular ion peak should match the molecular formula (C₁₀H₁₀N₄O₂). Fragmentation patterns can validate the triazole-pyridine backbone .

Q. What are the solubility and stability profiles of this compound under varying pH and temperature conditions?

• Methodology : Solubility can be tested in polar (water, DMSO) and non-polar solvents (toluene) using gravimetric or UV-Vis methods. Stability studies involve incubating the compound at different pH levels (1–14) and temperatures (4°C, 25°C, 40°C), followed by HPLC analysis to monitor degradation .

Advanced Research Questions

Q. How can computational modeling (DFT, molecular docking) predict the reactivity or biological activity of this compound?

• Methodology :

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites .
• Molecular Docking : Simulate interactions with biological targets (e.g., enzymes like kinases) using software such as AutoDock. Compare binding affinities with structurally related bioactive triazolopyridines .
• Example : Analogous compounds with chlorophenyl or isopropyl substituents show enhanced antimicrobial activity via hydrophobic interactions .

Q. How do contradictory data on biological activity (e.g., antimicrobial vs. anticancer) arise in studies of triazolopyridine derivatives?

• Methodology : Contradictions may stem from:

• Structural variations : Minor substituent changes (e.g., methyl vs. fluorophenyl groups) alter target selectivity .
• Assay conditions : Varying cell lines, incubation times, or concentrations affect results. Standardize protocols using guidelines like CLSI for antimicrobial testing .
• Data Analysis : Use statistical tools (ANOVA, PCA) to differentiate noise from significant trends .

Q. What strategies improve the regioselectivity of functionalization at the triazole or pyridine rings?

• Methodology :

• Directing Groups : Introduce temporary groups (e.g., boronic esters) to steer electrophilic substitution .
• Catalytic Systems : Pd-catalyzed C-H activation or iodine-mediated coupling enhances selectivity for positions 5 and 8 .
• Case Study : Nitro-substituted triazolopyridines achieved 85% regioselectivity using methylphosphonylation under reflux conditions .

Key Considerations for Experimental Design

• Scale-Up Challenges : Transitioning from lab-scale (mg) to pilot-scale (g) requires optimizing heat transfer and purification (e.g., column chromatography vs. recrystallization) .
• Handling Hygroscopicity : The carboxylic acid group may necessitate anhydrous storage (desiccators, argon atmosphere) .